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Application Notes and Protocols for ANT2681
Susceptibility Testing
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of

Gram-negative bacteria, particularly metallo-β-lactamase (MBL)-producing Enterobacterales, to

meropenem in combination with the MBL inhibitor ANT2681. The standard fixed concentration

of 8 µg/ml for ANT2681 is utilized in these protocols, a concentration determined to be optimal

for restoring meropenem's efficacy without providing additional benefit at higher concentrations.

[1]

Introduction
ANT2681 is a specific and competitive inhibitor of metallo-β-lactamases (MBLs), with

particularly potent activity against New Delhi metallo-β-lactamase (NDM) enzymes.[1][2][3]

MBLs are a significant cause of carbapenem resistance in Gram-negative bacteria. By

inhibiting the activity of these enzymes, ANT2681 restores the antibacterial efficacy of

carbapenems like meropenem.[1][2][4][5] In vitro studies have demonstrated that ANT2681
itself possesses no intrinsic antibacterial activity.[1][6] Its sole function is to counteract the

primary resistance mechanism mediated by MBLs.
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The combination of meropenem and ANT2681 offers a promising therapeutic strategy against

infections caused by MBL-producing carbapenem-resistant Enterobacterales (CRE).[2][3]

Data Presentation
The following tables summarize the in vitro activity of meropenem alone and in combination

with a fixed concentration of 8 µg/ml of ANT2681 against various MBL-producing

Enterobacterales. The data is presented as Minimum Inhibitory Concentration (MIC) values,

which represent the lowest concentration of an antimicrobial drug that will inhibit the visible

growth of a microorganism.

Table 1: In Vitro Susceptibility of Meropenem with Increasing Concentrations of ANT2681
against MBL-positive and NDM-positive Enterobacterales[7]

Organism Group
ANT2681
Concentration
(µg/ml)

Meropenem MIC₅₀
(µg/ml)

Meropenem MIC₉₀
(µg/ml)

MBL-positive

Enterobacterales
0 >32 >32

2 2 32

4 1 16

8 0.25 8

16 0.25 8

NDM-positive

Enterobacterales
0 >64 >64

2 4 32

4 2 16

8 0.5 4

16 0.5 4
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Table 2: Antibacterial Activity of Meropenem and Meropenem-ANT2681 (8 µg/ml) against

Different Subsets of MBL-positive Enterobacterales[1]

Carbapenemase
Profile

Number of Isolates
Meropenem MIC₉₀
(µg/ml)

Meropenem-
ANT2681 (8 µg/ml)
MIC₉₀ (µg/ml)

NDM only 1,108 >32 8

NDM + VIM 5 >32 8

VIM only 251 >32 >32

IMP only 49 >32 >32

Experimental Protocols
The following protocol is for the determination of Minimum Inhibitory Concentrations (MICs) of

meropenem in combination with a fixed concentration of ANT2681 (8 µg/ml) against Gram-

negative bacteria using the broth microdilution method, following the guidelines of the Clinical

and Laboratory Standards Institute (CLSI).

Materials
ANT2681

Meropenem

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile saline or broth for inoculum dilution

Incubator (35°C ± 2°C)

Micropipettes and sterile tips
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Preparation of Reagents
Cation-Adjusted Mueller-Hinton Broth (CAMHB): Prepare CAMHB according to the

manufacturer's instructions. The final concentration of cations should be 20 to 25 mg/L of

calcium and 10 to 12.5 mg/L of magnesium.[6]

ANT2681 Stock Solution: Prepare a stock solution of ANT2681 in a suitable solvent to a

known concentration.

Meropenem Stock Solution: Prepare a stock solution of meropenem in a suitable solvent to a

known concentration.

Working Solutions:

ANT2681 Working Solution: Prepare a working solution of ANT2681 in CAMHB at a

concentration of 16 µg/ml (this will be diluted 1:1 in the microtiter plate to achieve the final

fixed concentration of 8 µg/ml).

Meropenem Serial Dilutions: Prepare a series of 2-fold serial dilutions of meropenem in

CAMHB containing 16 µg/ml of ANT2681. The concentration range of meropenem should

be appropriate to determine the MIC of the test organisms (e.g., 0.06 to 64 µg/ml).

Experimental Procedure
Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/ml.

Within 15 minutes of standardization, dilute the inoculum in CAMHB to achieve a final

concentration of approximately 5 x 10⁵ CFU/ml in each well of the microtiter plate.

Microtiter Plate Preparation:
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Dispense 50 µl of the appropriate meropenem-ANT2681 serial dilution into each well of

the 96-well microtiter plate.

Include a growth control well containing 50 µl of CAMHB with 16 µg/ml ANT2681 but no

meropenem.

Include a sterility control well containing 100 µl of uninoculated CAMHB.

Inoculation:

Add 50 µl of the diluted bacterial inoculum to each well (except the sterility control well),

bringing the total volume to 100 µl. The final fixed concentration of ANT2681 in each well

will be 8 µg/ml.

Incubation:

Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

Reading and Interpretation:

Following incubation, examine the plates for bacterial growth. The MIC is the lowest

concentration of meropenem that completely inhibits visible growth of the organism.

The growth control well should show turbidity, and the sterility control well should remain

clear.
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Caption: Mechanism of ANT2681 action in restoring meropenem activity.

Experimental Workflow Diagram
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Caption: Workflow for meropenem-ANT2681 susceptibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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